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Compound of Interest

Compound Name: Iodocyclohexane

Cat. No.: B1584034 Get Quote

Iodocyclohexane Technical Support Center
This guide provides essential safety information, handling instructions, and emergency

procedures for the use of iodocyclohexane in a laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What is iodocyclohexane and what are its primary hazards?

Iodocyclohexane (C₆H₁₁I) is a colorless to slightly reddish-yellow liquid organoiodine

compound.[1] It is considered hazardous and is classified as a combustible liquid.[2][3] The

primary health hazards include causing skin irritation, serious eye irritation, and potential

respiratory irritation.[2][3][4][5][6][7]

Q2: What personal protective equipment (PPE) is required when handling iodocyclohexane?

To ensure safety, the following PPE should be worn:

Eye/Face Protection: Wear chemical safety goggles or eyeglasses conforming to EN166 or

NIOSH standards.[2][5]

Hand Protection: Use protective gloves that have been inspected before use. Dispose of

contaminated gloves properly after use.[4][5]
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Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[2]

[5][7]

Q3: How should iodocyclohexane be stored?

Iodocyclohexane should be stored in a dry, cool, and well-ventilated place.[2][4][5][8] Keep the

container tightly closed.[2][4][5][8] It is light-sensitive and should be protected from light.[2][8]

For optimal stability, refrigerated storage at 2-8°C is recommended.[4][9][10] Keep it away from

heat, sparks, open flames, and other sources of ignition.[2][8]

Q4: What materials are incompatible with iodocyclohexane?

Avoid contact with strong oxidizing agents and strong bases.[2][7][8]

Q5: How should I dispose of iodocyclohexane waste?

Iodocyclohexane and its container must be disposed of as hazardous waste.[2][7] Contact a

licensed professional waste disposal service to arrange for its disposal in accordance with

local, regional, and national regulations.[4] Do not let the product enter drains.[4]

Troubleshooting Guides
Issue: Accidental Skin or Eye Contact

Symptom: Redness, irritation, or pain after accidental contact.

Immediate Action:

Skin Contact: Immediately wash the affected area with soap and plenty of water while

removing all contaminated clothing and shoes. Seek medical attention.[2][3][7]

Eye Contact: Rinse immediately and cautiously with plenty of water for at least 15

minutes, also under the eyelids.[2][7] If present, remove contact lenses and continue

rinsing.[2] Seek immediate medical attention.[2][7]

Issue: Accidental Inhalation

Symptom: Respiratory irritation, dizziness, headache, or nausea.[3]
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Immediate Action:

Remove the individual from the exposure area to fresh air immediately.[2][3][7]

If the person is not breathing, provide artificial respiration.[2][3][7]

Seek immediate medical attention.[2][3][7]

Issue: Small Laboratory Spill

Symptom: A small puddle of iodocyclohexane is present on a lab surface.

Immediate Action:

Ensure adequate ventilation and remove all sources of ignition from the area.[2][4]

Wear appropriate personal protective equipment (gloves, goggles, lab coat).[4]

Contain the spill and soak it up with an inert absorbent material such as sand, silica gel, or

universal binder.[2][7]

Collect the material into a suitable, closed container for disposal as hazardous waste.[2][4]

Data Presentation
Table 1: Physical and Chemical Properties of Iodocyclohexane
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Property Value

Chemical Formula C₆H₁₁I[1][4]

Molar Mass 210.06 g/mol [1][4][6][10][11]

Appearance Colorless to slightly reddish-yellow liquid[1]

Density 1.624 g/mL at 25 °C[1][9][12]

Boiling Point
180 °C (356 °F); 80-81 °C at 20 mmHg[1][9][11]

[12]

Flash Point 71 °C (160 °F)[1]

Solubility
Insoluble in water. Soluble in ethanol, ether, and

acetone.[1][9][12]

Storage Temperature 2-8°C (Refrigerated)[4][9][10]

Table 2: Hazard Identification and Classification

Hazard Classification GHS Code Description

Skin Corrosion/Irritation H315 Causes skin irritation[4][5][6]

Serious Eye Damage/Irritation H319
Causes serious eye irritation[4]

[5][6]

Specific Target Organ Toxicity

(Single Exposure)
H335

May cause respiratory

irritation[2][4][6]

Experimental Protocols: Safety Overview
Iodocyclohexane is used as a reagent in various chemical syntheses, such as the

demethylation of aryl methyl ethers.[1][12] It can be synthesized by reacting cyclohexane with

iodoform or by adding hydrogen iodide to cyclohexene.[1][13]

General Safety Protocol for Experiments Involving Iodocyclohexane:
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Risk Assessment: Before starting any experiment, conduct a thorough risk assessment that

identifies potential hazards and outlines control measures.

Ventilation: All work must be performed in a well-ventilated laboratory, preferably inside a

chemical fume hood.[2][5]

Ignition Sources: Ensure no open flames, hot surfaces, or spark sources are present in the

vicinity of the experiment.[2][4][8]

Light Sensitivity: As iodocyclohexane is light-sensitive, experiments may need to be

protected from light, for example, by using amber glassware or wrapping the reaction vessel

in aluminum foil.[2][13]

Reagent Handling: Handle iodocyclohexane with care, using the appropriate PPE to avoid

contact and inhalation.[4]

Waste Management: All waste materials, including contaminated consumables and reaction

byproducts, must be collected in designated hazardous waste containers for proper disposal.

[4]

Visualized Workflow
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Caption: Workflow for Iodocyclohexane Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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